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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as

Diallyl Phthalate-d4, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

handling and disposal of this compound.

Key Physical and Chemical Properties
Understanding the characteristics of Diallyl Phthalate-d4 is the first step in ensuring its safe

handling. The following table summarizes its key quantitative data. While this data pertains to

the non-deuterated form, the properties are virtually identical for the d4 isotopologue.

Property Value

Molecular Weight 246.28 g/mol [1]

Boiling Point 290°C (554°F) at 760 mmHg[1][2]

Melting Point -70°C (-94°F)[3][4]

Flash Point 166°C (330.8°F)

Specific Gravity 1.12 at 68°F

Water Solubility Less than 0.1 mg/mL at 72°F (Very Poor)

Vapor Density 8.3 (Heavier than air)
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Procedural Guidance for Disposal
The recommended disposal procedure for Diallyl Phthalate-d4 prioritizes safety and

regulatory compliance. The ultimate disposal of this chemical must take into account its

potential impact on the environment and adhere to federal, state, and local regulations.

Spill Management:

In the event of a small spill, the immediate course of action is to remove all sources of ignition.

The spilled liquid should be absorbed using an inert material such as sand, silica gel, or

universal binder. The contaminated absorbent material and any contaminated clothing should

be sealed in a vapor-tight plastic bag for eventual disposal. Following the removal of the spilled

material, all contaminated surfaces should be washed first with 60-70% ethanol and then with a

soap and water solution.

Waste Disposal:

The primary recommendation for the disposal of Diallyl Phthalate-d4 is to contact a licensed

professional waste disposal service. Unused material should be recycled if possible or returned

to the manufacturer. It is crucial not to flush this chemical into surface water or the sanitary

sewer system, as it is very toxic to aquatic life with long-lasting effects.

The following workflow diagram illustrates the logical steps for the proper disposal of Diallyl
Phthalate-d4.
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Initial Handling & Assessment

Spill Containment & Cleanup

Final Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Assess Spill or Waste Volume

Remove Ignition Sources

If Spill Occurs

Store Sealed Waste in a
Designated Hazardous Waste Area

For Routine WasteAbsorb with Inert Material
(e.g., Sand, Vermiculite)

Collect & Seal in Labeled, Vapor-Tight Bag

Decontaminate Area:
1. 60-70% Ethanol Wash
2. Soap & Water Wash

Contact Licensed Professional
Waste Disposal Service

Comply with Federal, State,
& Local Regulations
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Diallyl Phthalate-d4 Disposal Workflow
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Health and Safety Precautions
Diallyl Phthalate can cause irritation to the skin, eyes, and mucous membranes. Inhalation may

lead to respiratory tract irritation. Therefore, it is imperative to handle this chemical in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat. In case of contact, flush the affected area with plenty of water. If

irritation persists, seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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